molecular formula C10H6N2O5 B8550586 8-Nitro-4-oxo-4H-1-benzopyran-2-carboxamide

8-Nitro-4-oxo-4H-1-benzopyran-2-carboxamide

Cat. No.: B8550586
M. Wt: 234.16 g/mol
InChI Key: AIPZFOQVCBJUNA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Nitro-4-oxo-4H-1-benzopyran-2-carboxamide is a useful research compound. Its molecular formula is C10H6N2O5 and its molecular weight is 234.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H6N2O5

Molecular Weight

234.16 g/mol

IUPAC Name

8-nitro-4-oxochromene-2-carboxamide

InChI

InChI=1S/C10H6N2O5/c11-10(14)8-4-7(13)5-2-1-3-6(12(15)16)9(5)17-8/h1-4H,(H2,11,14)

InChI Key

AIPZFOQVCBJUNA-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)[N+](=O)[O-])OC(=CC2=O)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Gas ammonia was bubbled for 30 minutes in a solution of ethyl 8-nitro-4-oxo-4H-benzopyran-2-carboxylate (2.109 g, 8.02 mmol) in anhydrous ethanol (50 ml) and anhydrous tetrahydrofuran (50 ml). After that the mixture was evaporated to dryness and the resulting solid residue was suspended in concentrated hydrochloric acid (20 ml) stirring at room temperature for 4 h. Then the mixture was diluted with water, the solid was recovered by filtration, washed repeatedly with water and dried under vacuum on phosphorous pentoxyde, to obtain 1.515 g of the title product (81% yield).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
2.109 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
81%

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